Methyl 3-chloro-4-fluorobenzoate
Overview
Description
“Methyl 3-chloro-4-fluorobenzoate” is a chemical compound with the molecular formula C8H6ClFO2 . It has a molecular weight of 188.59 . The compound is typically stored in a dry room at room temperature .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H6ClFO2/c1-12-8(11)5-2-3-7(10)6(9)4-5/h2-4H,1H3 . This code represents the molecular structure of the compound.Physical and Chemical Properties Analysis
“this compound” is a solid, semi-solid, liquid, or lump substance . The compound is typically stored in a dry room at room temperature .Scientific Research Applications
Chemical Synthesis and Compound Formation Methyl 3-chloro-4-fluorobenzoate serves as an intermediate in the synthesis of various chemical compounds. For instance, its derivatives have been synthesized and investigated for their herbicidal activity. Specifically, 3-Chloro-4-fluorobenzoylthiourea showed promising herbicidal properties after being synthesized from 3-chloro-4-fluorobenzoic acid through a series of reactions, highlighting its potential in agricultural applications (Liu Chang-chun, 2006). Additionally, the compound has been used in the synthesis of fluazolate, a process that entails regioselective cyclocondensation and nucleophilic substitution-cyclization strategies, starting from commercially available 2-chloro-4-fluorobenzoic acid (Min-Tsang Hsieh et al., 2016).
Biological Imaging and Sensor Development In the field of biological imaging, this compound-related compounds have been utilized. A novel o-aminophenol-based fluorogenic chemosensor was synthesized, which shows high selectivity and sensitivity toward Al3+ ions. This sensor's ability to detect Al3+ ions in living cells, specifically in human cervical HeLa cancer cell lines, was demonstrated through confocal fluorescence microscopy, indicating its potential use in biological research and medical diagnostics (Xingpei Ye et al., 2014).
Crystallography and Material Science this compound derivatives have also been studied for their crystallographic properties. For example, the crystal structures of certain trifluoromethyl-substituted protoporphyrinogen IX oxidase inhibitors were analyzed, showing specific dihedral angles and distances between atoms. These structures, characterized by their intermolecular interactions, contribute to the understanding of molecular arrangements in solid-state chemistry, which is crucial for material science applications (Bin Li et al., 2005).
Safety and Hazards
Mechanism of Action
Target of Action
Methyl 3-chloro-4-fluorobenzoate is a chemical compound with the molecular formula C8H6ClFO2
Pharmacokinetics
It’s known that the compound has a molecular weight of188.58 , which could influence its pharmacokinetic properties.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the compound is typically stored in a dry room at normal temperature , suggesting that it may be sensitive to moisture and temperature changes.
Properties
IUPAC Name |
methyl 3-chloro-4-fluorobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClFO2/c1-12-8(11)5-2-3-7(10)6(9)4-5/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RUTYNTBIMOCJMW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClFO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10589912 |
Source
|
| Record name | Methyl 3-chloro-4-fluorobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10589912 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
234082-35-0 |
Source
|
| Record name | Benzoic acid, 3-chloro-4-fluoro-, methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=234082-35-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 3-chloro-4-fluorobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10589912 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | methyl 3-chloro-4-fluorobenzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![2-[2-Fluoro-5-(trifluoromethyl)phenyl]ethanol](/img/structure/B1318788.png)
